
3-Fluoroisatoic anhydride physical and chemical
properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Fluoroisatoic anhydride

Cat. No.: B065496 Get Quote

An In-depth Technical Guide to 3-Fluoroisatoic
Anhydride
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the physical, chemical, and reactive

properties of 3-Fluoroisatoic anhydride. It is intended to serve as a technical resource,

offering detailed data, experimental protocols, and visualizations to support research and

development activities.

Introduction
3-Fluoroisatoic anhydride, systematically named 8-fluoro-1H-3,1-benzoxazine-2,4-dione, is a

fluorinated heterocyclic compound with the chemical formula C₈H₄FNO₃.[1] It belongs to the

isatoic anhydride class of molecules, which are notable for their utility as versatile building

blocks in organic synthesis. The presence of a fluorine atom on the aromatic ring significantly

influences the molecule's electronic properties, reactivity, and potential biological activity,

making it a compound of interest in medicinal chemistry and materials science.[1][2] This guide

summarizes its known properties, synthetic routes, and chemical behavior.

Physical and Chemical Properties
Quantitative data for 3-Fluoroisatoic anhydride and its parent compound, isatoic anhydride,

are presented below for comparison. Data for the specific 3-fluoro isomer is limited in publicly
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available literature; where unavailable, this is noted.

Table 1: General and Physical Properties

Property
Value (3-
Fluoroisatoic
Anhydride)

Value (Isatoic
Anhydride)

Reference

CAS Number 174463-53-7 118-48-9 [1][3]

Molecular Formula C₈H₄FNO₃ C₈H₅NO₃ [1][3]

Molecular Weight 181.12 g/mol 163.13 g/mol [1][3]

Appearance Light brown solid
Tan solid / Grey

powder
[2][3]

Melting Point Data not available
243 °C (with

decomposition)
[3]

Boiling Point Data not available 290.19 °C [4]

Density 1.503 g/cm³ 1.52 g/cm³ [4][5]

Solubility Soluble in DMSO

Miscible in water, hot

alcohol, acetone;

Insoluble in ether,

benzene, chloroform

[3][6]

Table 2: Spectroscopic and Computational Data
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Property
Value / Expected Features
(3-Fluoroisatoic
Anhydride)

Reference

IR Spectroscopy

Expected to show two distinct

C=O stretching peaks

characteristic of anhydrides

(asymmetric and symmetric

stretches), typically between

1700-1900 cm⁻¹. A C-O

stretching peak is also

expected between 1000-1300

cm⁻¹.

[7]

¹H NMR

Aromatic protons will exhibit

complex splitting patterns due

to H-H and H-F coupling. The

N-H proton is expected as a

broad singlet.

[6][8]

¹³C NMR

Two carbonyl carbons are

expected in the 150-170 ppm

range. Aromatic carbons will

show splitting due to C-F

coupling.

[8]

Mass Spectrometry
Expected molecular ion peak

[M]⁺ at m/z = 181.0175.
[9]

InChI Key
IERJBARKMJORGI-

UHFFFAOYSA-N
[1]

Chemical Reactivity and Experimental Protocols
3-Fluoroisatoic anhydride is a reactive intermediate capable of undergoing various chemical

transformations, primarily involving nucleophilic attack on its carbonyl centers.[1]

Key Reactions:
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Hydrolysis: In the presence of water or alkaline conditions, the anhydride ring opens to form

3-fluoroanthranilic acid and releases carbon dioxide.[1][10]

Acylation: It readily reacts with nucleophiles such as alcohols and amines to yield the

corresponding esters and amides of 3-fluoroanthranilic acid.[1] This reaction is a cornerstone

of its use in synthesis.

Electrophilic Aromatic Substitution: The fluorine atom and the anhydride moiety influence the

reactivity of the benzene ring in substitution reactions.[1]

Ring Transformation: Reactions with active methylene compounds can lead to the formation

of hydroxyquinolinone derivatives.[10]

Figure 1: Key Reactivity Pathways of 3-Fluoroisatoic Anhydride
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Figure 1: Key Reactivity Pathways of 3-Fluoroisatoic Anhydride

Synthesis Methodologies
Several synthetic routes to isatoic anhydrides have been reported. The methods applicable to

the 3-fluoro derivative generally involve cyclization or oxidation strategies.

Method 1: Oxidation of Fluorinated Isatin

A common and effective method involves the oxidative ring expansion of a corresponding

fluorinated isatin.[1]
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Experimental Protocol:

Suspension: Suspend the appropriate fluorinated isatin (e.g., 3-fluoroisatin) in a carboxylic

acid solvent, such as glacial acetic acid.[1]

Oxidation: Add an oxidizing agent, typically a 30-50% aqueous solution of hydrogen

peroxide, dropwise to the suspension. A catalyst like sulfuric acid may be used.[1]

Reaction Conditions: Maintain the reaction temperature between 25-65°C and stir for a

sufficient duration (e.g., 1-2 hours).[1]

Isolation: Cool the reaction mixture. The crystalline 3-Fluoroisatoic anhydride product

precipitates out of the solution.

Purification: Collect the product by filtration or centrifugation and wash with cold water.

Further purification can be achieved by recrystallization.[1]
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Figure 2: Experimental Workflow for Isatin Oxidation
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Figure 2: Experimental Workflow for Isatin Oxidation
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Other Synthetic Routes:

From Anthranilic Acid: The classical synthesis involves the reaction of the corresponding

anthranilic acid (3-fluoroanthranilic acid) with phosgene or a phosgene equivalent.[1][11]

From Fluoroindole: Synthesis can be achieved through the oxidation and rearrangement of a

7-fluoroindole precursor.[1]

Palladium-Catalyzed Carbonylation: This modern approach uses a palladium catalyst to

carbonylate a 2-iodo-6-fluoroaniline starting material.[1]

Applications in Research and Drug Development
3-Fluoroisatoic anhydride is a valuable reagent with applications across several scientific

domains:

Organic Synthesis: It serves as a precursor for a wide range of complex, fluorinated organic

molecules and heterocyclic structures like quinazolines and benzodiazepines.[1][12]

Pharmaceutical Development: The compound is used to synthesize novel bioactive

molecules. The fluorine substituent can enhance metabolic stability, binding affinity, and

other pharmacokinetic properties of drug candidates.[1][2]

Agrochemicals: It is a building block for creating new pesticides and herbicides with

potentially improved efficacy.[2]

Materials Science: Its reactive nature allows for its incorporation into polymers and coatings

to develop advanced materials with enhanced durability and specific chemical properties.[1]

[2]

Safety and Handling
While a specific safety data sheet (SDS) for 3-Fluoroisatoic anhydride is not widely available,

data for related anhydrides and isatoic anhydride itself indicate that caution is required.

Hazards: Anhydrides are generally irritants and can be corrosive. They may cause skin

irritation, serious eye damage, and respiratory irritation. They can react violently with water.
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Precautions:

Handle in a well-ventilated area or fume hood.[13]

Wear appropriate personal protective equipment (PPE), including gloves, safety goggles,

and a lab coat.[13]

Avoid breathing dust or vapors.

Keep away from moisture and incompatible materials like strong oxidizing agents and

bases.[13][14]

Storage: Store in a tightly closed container in a cool, dry place, potentially under an inert

atmosphere due to its hygroscopic nature. A recommended storage temperature is between

0-8°C.[2]

This guide is intended for informational purposes only. Always consult a comprehensive and

current Safety Data Sheet (SDS) before handling this chemical and follow all institutional safety

protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Buy 3-Fluoroisatoic anhydride | 174463-53-7 [smolecule.com]

2. chemimpex.com [chemimpex.com]

3. Isatoic Anhydride | C8H5NO3 | CID 8359 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. lbaochemicals.com [lbaochemicals.com]

5. 3-FLUOROISATOIC ANHYDRIDE - Safety Data Sheet [chemicalbook.com]

6. 5-Fluoroisatonic anhydride | 321-69-7 [chemicalbook.com]

7. spectroscopyonline.com [spectroscopyonline.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAA1227506&productDescription=3-FLROPHTHALIC+ANHYDRID+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1227506&productDescription=3-FLROPHTHALIC+ANHYDRID+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1227506&productDescription=3-FLROPHTHALIC+ANHYDRID+5G&vendorId=VN00024248&countryCode=US&language=en
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2100%2F2126-2-01.pdf
https://www.chemimpex.com/products/26206
https://www.benchchem.com/product/b065496?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s728104
https://www.chemimpex.com/products/26206
https://pubchem.ncbi.nlm.nih.gov/compound/8359
https://lbaochemicals.com/product/isatoic-anhydride-118-48-9/
https://www.chemicalbook.com/msds/3-fluoroisatoic-anhydride.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5379596.htm
https://www.spectroscopyonline.com/view/co-bond-part-iv-acid-anhydrides
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b065496?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


8. organicchemistrydata.org [organicchemistrydata.org]

9. 5-Fluoroisatoic anhydride | C8H4FNO3 | CID 288560 - PubChem
[pubchem.ncbi.nlm.nih.gov]

10. Isatoic anhydride - Wikipedia [en.wikipedia.org]

11. Organic Syntheses Procedure [orgsyn.org]

12. SYNTHESIS OF ISATOIC ANHYDRIDE DERIVATIVES | Chemistry of Heterocyclic
Compounds [hgs.osi.lv]

13. fishersci.com [fishersci.com]

14. synquestlabs.com [synquestlabs.com]

To cite this document: BenchChem. [3-Fluoroisatoic anhydride physical and chemical
properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b065496#3-fluoroisatoic-anhydride-physical-and-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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